Cas no 87944-76-1 (2-palmitoyl-1,3-cyclohexanedione)

2-palmitoyl-1,3-cyclohexanedione structure
87944-76-1 structure
Product Name:2-palmitoyl-1,3-cyclohexanedione
CAS No:87944-76-1
MF:C22H38O3
MW:350.53532743454
CID:2018876
PubChem ID:4536046
Update Time:2025-04-21

2-palmitoyl-1,3-cyclohexanedione Chemical and Physical Properties

Names and Identifiers

    • 2-palmitoyl-1,3-cyclohexanedione
    • 2-palmitoylcyclohexane-1,3-dione
    • 2-hexadecanoylcyclohexane-1,3-dione
    • DTXSID40404043
    • 1,3-Cyclohexanedione, 2-(1-oxohexadecyl)-
    • SCHEMBL21197441
    • 87944-76-1
    • Inchi: 1S/C22H38O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19(23)22-20(24)17-15-18-21(22)25/h22H,2-18H2,1H3
    • InChI Key: LHLQVKHGDWJTGB-UHFFFAOYSA-N
    • SMILES: O=C(CCCCCCCCCCCCCCC)C1C(CCCC1=O)=O

Computed Properties

  • Exact Mass: 350.28209507g/mol
  • Monoisotopic Mass: 350.28209507g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 15
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.3
  • Topological Polar Surface Area: 51.2Ų
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.